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Compound of Interest

Compound Name: 1,12-Dibromododecane-d24

Cat. No.: B15554687

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,12-
Dibromododecane and its deuterated analog, 1,12-Dibromododecane-d24. It includes a
summary of key physical data, general experimental methodologies for their determination, and
a discussion of the applications of these compounds in research and development.

Introduction

1,12-Dibromododecane is a linear alkyl dihalide that serves as a versatile intermediate in
organic synthesis.[1][2][3] Its deuterated counterpart, 1,12-Dibromododecane-d24, is the
deuterium-labeled version of 1,12-Dibromododecane.[4] Stable heavy isotopes, such as the
deuterium in 1,12-Dibromododecane-d24, are incorporated into molecules primarily to serve
as tracers for quantification during drug development.[4] Deuteration can potentially influence
the pharmacokinetic and metabolic profiles of drug candidates.[4]

Physical Properties

Detailed physical property data for 1,12-Dibromododecane-d24 is not extensively available in
public literature. However, the physical properties of deuterated compounds are generally very
similar to their non-deuterated counterparts. The primary difference is a slight increase in
molecular weight due to the presence of deuterium atoms. The following tables summarize the
known physical properties of 1,12-Dibromododecane.
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Table 1: General and Physical Properties of 1,12-Dibromododecane

Property Value

Molecular Formula C12H24Br2[2][5][6][7]1[8][9][10]

Molecular Weight 328.13 g/mol [2][6][8][9][11]

Appearance Off-white to pale brown crystalline solid[2][6]
Melting Point 38-42 °C[2][5][6][11][12]

Boiling Point 215 °C at 15 mmHg[2][6][11][12]

Density Approximately 1.3 g/cm3[5]

Flash Point >110 °C (>230 °F)[6][11]

Table 2: Solubility Profile of 1,12-Dibromododecane

Solvent Solubility
Water Insoluble[1][7]
Hot Methanol Soluble[2][6][12]
Organic Solvents (e.g., ethanol, ether) Soluble[1][7]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 1,12-
Dibromododecane-d24 are not readily available in the public domain, the following are
general methodologies used for determining the key physical properties of organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a crystalline solid like 1,12-Dibromododecane, this is typically a sharp range.

o Method: A small, powdered sample of the compound is placed in a capillary tube and heated
in a melting point apparatus. The temperature at which the substance begins to melt and the
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temperature at which it becomes completely liquid are recorded as the melting point range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Method: For a high-boiling point liquid like 1,12-Dibromododecane, vacuum distillation is
often employed. The liquid is heated in a distillation apparatus under reduced pressure. The
temperature of the vapor is measured with a thermometer as it passes into the condenser.
The observed boiling point is then reported along with the pressure at which it was
measured.

Density Measurement

Density is the mass per unit volume of a substance.

¢ Method: A known volume of the molten compound is carefully measured using a graduated
cylinder or pycnometer. The mass of this volume is then determined using an analytical
balance. The density is calculated by dividing the mass by the volume.

Solubility Assessment

Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to
dissolve in a solid, liquid, or gaseous solvent.

e Method: A small, measured amount of the solute (1,12-Dibromododecane) is added to a
specific volume of the solvent in a test tube. The mixture is agitated and observed for
dissolution. The process can be repeated with increasing amounts of the solute to determine

the approximate solubility at a given temperature.

Synthesis and Applications
Synthesis of 1,12-Dibromododecane

1,12-Dibromododecane can be synthesized from 1,12-dodecanediol. The following is a general

laboratory-scale synthesis.
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Reaction: In a flask, 1,12-dodecanediol is reacted with sodium bromide in the presence of
concentrated sulfuric acid. The mixture is heated to reflux for several hours. After cooling, the
organic layer is separated, washed, dried, and purified by vacuum distillation to yield 1,12-

Dibromododecane.

Synthesis of 1,12-Dibromododecane

Reactants

1,12-Dodecanediol

Sodium Bromide

Sulfuric Acid

Process

Reflux

:

Workup (Separation, Washing, Drying)

:

Purification (Vacuum Distillation)

Product

1,12-Dibromododecane

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of 1,12-Dibromododecane.
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Applications of Deuterated Compounds

Deuterium-labeled compounds like 1,12-Dibromododecane-d24 are valuable tools in scientific
research, particularly in the field of drug development.

o Metabolic and Pharmacokinetic Studies: Deuterated compounds are used as stable isotope
tracers to study the absorption, distribution, metabolism, and excretion (ADME) of drugs.

 Internal Standards: In analytical techniques such as mass spectrometry, deuterated
compounds serve as excellent internal standards for accurate quantification of the non-
deuterated analyte.

Relationship and Application of 1,12-Dibromododecane and its Deuterated Form

Compounds

1,12-Dibromododecane

euteration

1,12-Dibromododecane-d24

Used as

Primary Application

Tracer/Internal Standard in
Pharmacokinetic and Metabolic Studies

Click to download full resolution via product page

Caption: The role of 1,12-Dibromododecane-d24 as a tracer.
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Conclusion

1,12-Dibromododecane-d24, as the deuterated form of 1,12-Dibromododecane, is a
specialized chemical primarily used in research and development for its properties as a stable
isotope tracer. While its physical properties are not extensively documented, they are expected
to be nearly identical to those of its non-deuterated analog. The data and general
methodologies presented in this guide provide a foundational understanding for researchers
and professionals working with this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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